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FDA Approvals and Clinical Indications

Get Quote

Bosutinib (Bosulif) is an oral tyrosine kinase inhibitor (TKI) with specific FDA approvals for treating

Philadelphia chromosome-positive (Ph+) chronic myeloid leukemia (CML). The table below summarizes its

approved uses across different patient populations.

Patient

. CML Phase Approval Context
Population

Recommended Dosage

Adults [1] [2] Newly Diagnosed First-line therapy
Chronic Phase

(CP)
Adults [1] [3] Chronic, After resistance/intolerance to
[2] Accelerated, or prior therapy (e.g., imatinib)
Blast Phase
Pediatric (=1 Chronic Phase Newly diagnosed or
year) [1] [4] [5] (CP) resistant/intolerant to prior

therapy

400 mg orally once daily with
food [1]

500 mg orally once daily with
food [1]

Based on Body Surface Area
(BSA); see dosing section
below [1] [4]
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Dosage Forms and Pediatric Dosing

Bosutinib is available in multiple strengths to facilitate accurate dosing [1] [2]:

e Tablets: 100 mg, 400 mg, 500 mg
e Capsules: 50 mg, 100 mg (newly approved for pediatric use) [4] [5]

For pediatric patients, dosing is based on body surface area (BSA) and treatment history [1] [4] [5]:

¢ Newly Diagnosed CP CML: 300 mg/m? once daily with food.
¢ Resistant/Intolerant CP CML: 400 mg/m? once daily with food.

The calculated dose is then aligned with available tablet or capsule strengths using detailed BSA-based
tables provided in the prescribing information [1]. For children unable to swallow capsules, the contents can

be mixed with applesauce or yogurt [4] [2].

Clinical Efficacy Data Summary

The approval of besutinib was supported by several clinical trials. The following table summarizes key

efficacy outcomes from major studies in different patient settings.

Trial | Patient Group Key Efficacy Endpoints Reported Outcomes

| BFORE Trial (Adult, Newly Diagnosed CP-CML) [6] | MMR at 12 months (Primary); Cumulative rates
at 60 months | Primary MMR: Superior to imatinib (47.2% vs. 36.9%); 5-year MMR: 73.9% (Bosutinib) vs.
64.6% (Imatinib); 5-year MR4.5: 47.4% (Bosutinib) vs. 36.6% (Imatinib) | | BCHILD Trial (Pediatric, CP-
CML) [4] [5] | Major Cytogenetic Response (MCyR); Complete Cytogenetic Response (CCyR); Major
Molecular Response (MMR) | Newly Diagnosed: MCyR: 76.2%; CCyR: 71.4%; MMR: 28.6%;
Resistant/Intolerant: MCyR: 82.1%; CCyR: 78.6%; MMR: 50% | | Phase I/Il Study (Adult, TKI-
Resistant/Intolerant) [3] | Major Cytogenetic Response (MCyR) | MCyR: 32% of patients (after

resistance/intolerance to imatinib, dasatinib, and/or nilotinib) |

Molecular Mechanism of Action
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Bosutinib functions as a potent ATP-competitive inhibitor, primarily targeting the aberrant signaling that

drives CML pathogenesis.

Bosutinib Inhibition
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Bosutinib inhibits BCR-ABL and Src kinase signaling, which suppresses downstream pathways that drive

leukemia cell proliferation and survival [3] [7].

e Primary Target: Bosutinib is a dual inhibitor of the BCR-ABL tyrosine kinase (the oncogenic driver
of CML) and Src family kinases [3] [7].

¢ Inhibition Specificity: Unlike some other TKIs, bosutinib does not significantly inhibit c-KIT or
platelet-derived growth factor receptor (PDGFR), which may be associated with a distinct side effect
profile (e.g., less myelosuppression and pleural effusion) [3].

e Overcoming Resistance: Bosutinib maintains activity against many BCR-ABL mutations that confer
resistance to imatinib, except for the T315l and V299L mutations [3].

Key Administration and Safety Considerations
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For researchers designing clinical studies, the following practical aspects are critical:

¢ Dose Modifications: Dosing requires adjustment for specific toxicities, including hepatotoxicity
(monitor LFTs), diarrhea, and myelosuppression. Specific guidelines for holds and dose reductions
are outlined in the label [1].

e Drug Interactions: As a CYP3A4 substrate, bosutinib has significant drug-drug interaction potential.
Coadministration with strong CYP3A4 inhibitors or inducers should be avoided. Proton pump
inhibitors can reduce bosutinib absorption [1] [3].

e Common Adverse Events: The most frequently reported adverse reactions in clinical trials include
diarrhea, nausea, vomiting, abdominal pain, and rash. Laboratory abnormalities often include
increased liver enzymes and creatinine [1] [4] [3].

Information Gaps and Further Research

Please note that while this guide covers the core clinical and mechanistic data, the search results I obtained
did not contain the full, detailed experimental protocols for the key cited trials (BFORE, BCHILD). To

complete a comprehensive whitepaper, you would need to consult the full-text primary publications for:

¢ Detailed statistical analysis plans
e Complete methodology for biomarker assessment
e Comprehensive laboratory procedures for monitoring

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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